N-(5-chloro-2-methylphenyl)-N'-ethylethanediamide

• IUPAC Name: N'-(5-chloro-2-methylphenyl)-N-ethyloxamide
• InChI: InChI=1S/C11H13ClN2O2/c1-3-13-10(15)11(16)14-9-6-8(12)5-4-7(9)2/h4-6H,3H2,1-2H3,(H,13,15)(H,14,16)
• InChI Key: RQAKCNXHQKPQLL-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C(=O)NC1=C(C=CC(=C1)Cl)C
• Molecular Formula: C11H13ClN2O2
• Molecular Weight: 240.68 g/mol

Description

N-(5-chloro-2-methylphenyl)-N'-ethylethanediamide, also known as acetamiprid, is a neonicotinoid insecticide that is widely used in agriculture to control pests. It was first introduced in Japan in 1995 and has since become a popular insecticide due to its effectiveness and low toxicity to non-target organisms.

Mechanism of Action

Acetamiprid is a neonicotinoid insecticide that acts on the nicotinic acetylcholine receptor in the insect's nervous system. It binds to the receptor and causes overstimulation, leading to paralysis and death of the insect.
Biochemical and Physiological Effects:
Acetamiprid has low toxicity to mammals and birds but can be toxic to aquatic organisms. It is rapidly metabolized in mammals and excreted in the urine. Acetamiprid has been shown to have no significant effect on the reproductive system, immune system, or endocrine system in mammals.

Advantages and Limitations for Lab Experiments

Acetamiprid is widely used in laboratory experiments due to its effectiveness and low toxicity to non-target organisms. However, it is important to use caution when handling N-(5-chloro-2-methylphenyl)-N'-ethylethanediamide as it can be toxic if ingested or inhaled. It is also important to follow proper disposal procedures to prevent environmental contamination.

Future Directions

There are several areas of future research for N-(5-chloro-2-methylphenyl)-N'-ethylethanediamide. One area is the development of new formulations that are more effective and have lower toxicity to non-target organisms. Another area is the study of the long-term effects of this compound on the environment and non-target organisms. Finally, there is a need for more research on the resistance mechanisms of insects to this compound and the development of new insecticides to combat resistant pests.
Conclusion:
Acetamiprid is a neonicotinoid insecticide that is widely used in agriculture to control pests. It is effective against a wide range of pests and has low toxicity to non-target organisms. Acetamiprid works by binding to the nicotinic acetylcholine receptor in the insect's nervous system, causing overstimulation and paralysis. There are several areas of future research for this compound, including the development of new formulations, long-term effects on the environment, and resistance mechanisms of insects.

Scientific Research Applications

Acetamiprid has been extensively studied for its insecticidal properties. It has been shown to be effective against a wide range of pests, including aphids, whiteflies, thrips, and leafhoppers. Acetamiprid works by binding to the nicotinic acetylcholine receptor in the insect's nervous system, causing overstimulation and paralysis.